Cas no 80510-09-4 (N-cis-Feruloyltyramine)

• Product name: N-cis-Feruloyltyramine
• CAS No: 80510-09-4
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• CID: 1080867
• PubChem ID: 6440659

N-cis-Feruloyltyramine Chemical and Physical Properties

Names and Identifiers

• N-cis-Feruloyltyramine
• (Z)-3-(4-hydroxy-3-methoxyphenyl)-N-[2-(4-hydroxyphenyl)ethyl]prop-2-enamide
• cis-N-Feruloyltyramine
• N-cis-feruloyltyramide
• Z-N-Feruloyltyramine
• cis-Feruloyl-p-hydroxybenzenethylamine
• [ "" ]
• (2Z)-3-(4-Hydroxy-3-methoxyphenyl)-N-[2-(4-hydroxyphenyl)ethyl]-2-propenamide (ACI)
• 2-Propenamide, 3-(4-hydroxy-3-methoxyphenyl)-N-[2-(4-hydroxyphenyl)ethyl]-, (Z)- (ZCI)
• cis-N-(4-Hydroxyphenethyl) ferulamide
• N-cis-Feruloyl tyramine
• CHEBI:185384
• (2Z)-3-(4-hydroxy-3-methoxyphenyl)-N-[2-(4-hydroxyphenyl)ethyl]prop-2-enamide
• DTXSID101313914
• FS-8011
• AKOS025287954
• HY-N3211
• SCHEMBL17693085
• CS-0023600
• 80510-09-4
• 2-Propenamide, 3-(4-hydroxy-3-methoxyphenyl)-N-(2-(4-hydroxyphenyl)ethyl)-, (2Z)-
• CHEMBL451720
• DA-72239

• Inchi： 1S/C18H19NO4/c1-23-17-12-14(4-8-16(17)21)5-9-18(22)19-11-10-13-2-6-15(20)7-3-13/h2-9,12,20-21H,10-11H2,1H3,(H,19,22)/b9-5-
• InChI Key： NPNNKDMSXVRADT-UITAMQMPSA-N
• SMILES： C(/C1C=CC(O)=C(OC)C=1)=C/C(=O)NCCC1C=CC(O)=CC=1

Computed Properties

• Exact Mass: 313.13100
• Monoisotopic Mass: 313.131408
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.8

Experimental Properties

• Color/Form: Powder
• Density: 1.248±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 128-132 ºC (chloroform methanol )
• Boiling Point: 603.3°C at 760 mmHg
• Flash Point: 318.7°C
• Refractive Index: 1.636
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 78.79000
• LogP: 2.86940
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

N-cis-Feruloyltyramine Security Information

• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives